![molecular formula C9H10N2OS2 B4184006 N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide](/img/structure/B4184006.png)
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide
Overview
Description
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide, also known as DT-010, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiazole derivatives and has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways and molecular targets. This compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 and matrix metalloproteinases, which are involved in the production of pro-inflammatory cytokines and extracellular matrix degradation. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism and promoting cell survival.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. This compound has also been shown to modulate the expression of various genes involved in inflammation, apoptosis, and cell proliferation. In addition, this compound has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a relatively long half-life.
Advantages and Limitations for Lab Experiments
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide has several advantages for lab experiments. It is easy to synthesize and purify, and its pharmacokinetic properties make it suitable for in vivo studies. This compound has also been shown to exhibit low toxicity and good tolerability in animal studies. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its molecular targets and signaling pathways. In addition, the optimal dosage and treatment duration for this compound have not been established.
Future Directions
There are several future directions for the scientific research of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide. One potential direction is to further investigate its anticancer activity and explore its potential use in combination with other chemotherapeutic agents. Another direction is to investigate its potential neuroprotective effects and explore its use in the treatment of various neurological disorders. In addition, more research is needed to elucidate its mechanism of action and identify its molecular targets and signaling pathways. Finally, more preclinical and clinical studies are needed to establish the optimal dosage and treatment duration for this compound.
Scientific Research Applications
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2-thienyl)acetamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. It has also been shown to possess anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines and prostaglandins. This compound has also been studied for its potential neuroprotective effects in various neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-thiophen-2-ylacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2OS2/c12-8(6-7-2-1-4-13-7)11-9-10-3-5-14-9/h1-2,4H,3,5-6H2,(H,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZWQQOGSKHJDMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)NC(=O)CC2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.